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Compound of Interest

Compound Name: Heptylmagnesium Bromide

Cat. No.: B081298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data sheet

(SDS) for heptylmagnesium bromide. The information is curated for professionals in research

and development who handle this highly reactive Grignard reagent. This document summarizes

critical safety data, handling procedures, and toxicological information to ensure safe laboratory

practices.

Core Safety and Property Data
Heptylmagnesium bromide (CAS No. 13125-66-1) is a highly reactive and hazardous

chemical commonly used in organic synthesis, particularly for the formation of carbon-carbon

bonds.[1] It is typically supplied as a solution in an organic solvent, such as diethyl ether or

tetrahydrofuran.[2] Due to its reactivity with water and air, it must be handled with extreme

caution under inert conditions.[1][3]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of heptylmagnesium
bromide and its common solutions.
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Property Value Source

Chemical Formula C₇H₁₅BrMg [1][4]

Molecular Weight 203.40 g/mol

Appearance
Colorless to yellowish or brown

liquid
[1][2][5]

Odor Strong odor [1]

Boiling Point
35 °C (for 1.0M solution in

diethyl ether)
[4]

Melting Point -66 °C [5]

Flash Point

-30 °C (-22 °F) (closed cup)

(for 1.0M solution in diethyl

ether)

Density
0.841 g/mL at 25 °C (for 1.0M

solution in diethyl ether)
[4]

Solubility

Soluble in organic solvents like

ether and tetrahydrofuran;

insoluble in water. Reacts

violently with water.

[1][6]

Hazard Identification and Classification
Heptylmagnesium bromide is classified as a hazardous substance. The GHS classification

for a typical solution in diethyl ether is summarized below.
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Hazard Class Category Hazard Statement

Flammable Liquids 1 or 2

H224: Extremely flammable

liquid and vapor. / H225:

Highly flammable liquid and

vapour.

Acute Toxicity (Oral) 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.

Specific Target Organ Toxicity

(Single Exposure)
3 (Central Nervous System)

H336: May cause drowsiness

or dizziness.

Sources:[7]

Signal Word: Danger[1]

Hazard Pictograms:

alt text

alt text

alt text

Image Credit: Sigma-Aldrich

Safe Handling and Experimental Protocols
Due to its pyrophoric nature and reactivity, strict adherence to safety protocols is mandatory

when working with heptylmagnesium bromide.

Handling and Storage
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Precaution Details Source

Inert Atmosphere

Handle under a dry, inert

atmosphere such as nitrogen

or argon.

[3][7]

Moisture Sensitivity
Highly sensitive to moisture;

reacts violently with water.
[1][3][6]

Ventilation

Work in a well-ventilated area,

preferably in a chemical fume

hood.

[3][5]

Ignition Sources

Keep away from heat, sparks,

open flames, and hot surfaces.

Use non-sparking tools and

explosion-proof equipment.

[3][5][6]

Personal Protective Equipment

(PPE)

Wear protective gloves, a lab

coat, and eye/face protection.
[5][7]

Storage

Store in a tightly closed

container in a cool, dry, and

well-ventilated place. Store

locked up.

[3][5][6]

Incompatible Materials

Avoid contact with water,

oxidizing agents, and strong

acids.

[3]

General Experimental Workflow for a Grignard Reaction
The following diagram illustrates a typical workflow for using heptylmagnesium bromide in a

Grignard reaction. This is a generalized protocol and should be adapted based on the specific

requirements of the reaction.
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Preparation

Reaction

Work-up

Dry Glassware Thoroughly

Assemble Apparatus under Inert Gas (N2/Ar)

Prepare Anhydrous Solvent and Substrate

Add Heptylmagnesium Bromide Solution via Syringe/Cannula

Start Reaction

Slowly Add Substrate Solution

Monitor Reaction (TLC, Temperature)

Quench Reaction with Saturated NH4Cl (aq)

Reaction Complete

Extract with Organic Solvent

Wash Organic Layer

Dry with Anhydrous MgSO4/Na2SO4

Filter and Concentrate

Purify Product (e.g., Column Chromatography)
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Caption: General workflow for a Grignard reaction using heptylmagnesium bromide.

Emergency Procedures and First Aid
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Immediate and appropriate action is crucial in the event of exposure to heptylmagnesium
bromide.

Exposure Route First-Aid Measures Source

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. Immediately call a

POISON CENTER or doctor.

[5]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water or shower.

Immediately call a POISON

CENTER or doctor.

[3]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Immediately call a POISON

CENTER or doctor.

[5][7]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Immediately call a

POISON CENTER or doctor.

[5]

Fire-Fighting Measures
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Measure Details Source

Suitable Extinguishing Media

Use dry chemical, carbon

dioxide, or alcohol-resistant

foam. Do NOT use water.

[5]

Specific Hazards

Flammable liquid and vapor.

Reacts violently with water,

which may ignite

spontaneously. May form

explosive peroxides.

[6]

Protective Equipment

Wear self-contained breathing

apparatus and full protective

gear.

[3][5]

Toxicological and Ecological Information
The toxicological data for heptylmagnesium bromide is limited. However, due to its corrosive

nature, it is expected to be harmful.

Toxicological Data
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Effect Information Source

Acute Toxicity

Oral: Harmful if swallowed.

Inhalation: No data available.

Dermal: No data available.

Skin Corrosion/Irritation Causes severe skin burns. [1]

Serious Eye Damage/Irritation
Causes serious eye damage

and can lead to blindness.
[1]

Germ Cell Mutagenicity No data available.

Carcinogenicity
Suspected of causing cancer

(due to solvent like THF).

Specific Target Organ Toxicity

May cause respiratory irritation

and drowsiness or dizziness.

May cause damage to the

nervous system, liver, and

kidneys through prolonged or

repeated exposure.

Ecological Information
There is limited ecological data available for heptylmagnesium bromide.[5][8] It is expected to

be harmful to aquatic life. Spills should be contained and prevented from entering waterways.

Information Flow in a Safety Data Sheet (SDS)
The following diagram illustrates the logical flow of information as it is typically presented in a

Safety Data Sheet, from identification to disposal.
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Identification & Hazards

Emergency Response

Handling & Exposure Control

Properties & Reactivity

Health & Environmental Effects

Disposal, Transport & Regulatory

Section 1: Identification

Section 2: Hazard(s) Identification

Section 3: Composition/Information on Ingredients

Section 4: First-Aid Measures

Section 5: Fire-Fighting Measures

Section 6: Accidental Release Measures

Section 7: Handling and Storage

Section 8: Exposure Controls/Personal Protection

Section 9: Physical and Chemical Properties

Section 10: Stability and Reactivity

Section 11: Toxicological Information

Section 12: Ecological Information

Section 13: Disposal Considerations

Section 14: Transport Information

Section 15: Regulatory Information

Section 16: Other Information
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Caption: Logical flow of information in a Safety Data Sheet (SDS).
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This guide is intended for informational purposes and should not be a substitute for a thorough

review of the official Safety Data Sheet provided by the supplier and adherence to all

institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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